Cas no 2703771-40-6 (1-(3-Aminophenyl)-1,3-diazinane-2,4-dione)

• Product Name: 1-(3-Aminophenyl)-1,3-diazinane-2,4-dione
• CAS No: 2703771-40-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6340434
• PubChem ID: 165944619
• Update Time: 2025-05-25

1-(3-Aminophenyl)-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2703771-40-6
• EN300-33337454
• 1-(3-aminophenyl)-1,3-diazinane-2,4-dione
• 1-(3-Aminophenyl)-1,3-diazinane-2,4-dione

• Inchi： 1S/C10H11N3O2/c11-7-2-1-3-8(6-7)13-5-4-9(14)12-10(13)15/h1-3,6H,4-5,11H2,(H,12,14,15)
• InChI Key： LOTJWUJRMOGKIV-UHFFFAOYSA-N
• SMILES： O=C1NC(CCN1C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(3-Aminophenyl)-1,3-diazinane-2,4-dione

1-(3-Aminophenyl)-1,3-diazinane-2,4-dione: A Comprehensive Overview

The compound 1-(3-Aminophenyl)-1,3-diazinane-2,4-dione, identified by the CAS number 2703771-40-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of diazinane derivatives, which have garnered considerable attention due to their unique chemical properties and versatile functionalities. The structure of this compound is characterized by a diazinane ring system fused with a diketone group and an amino-substituted phenyl moiety. These structural features contribute to its reactivity, stability, and potential for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-Aminophenyl)-1,3-diazinane-2,4-dione. Researchers have explored various methodologies to construct this molecule, including condensation reactions, cycloaddition processes, and oxidative coupling strategies. These methods not only enhance the yield and purity of the compound but also pave the way for its large-scale production. The amino group attached to the phenyl ring introduces additional functionalization opportunities, making this compound a valuable precursor for the development of advanced materials and pharmaceutical agents.

In terms of pharmacological applications, 1-(3-Aminophenyl)-1,3-diazinane-2,4-dione has shown promising results in preclinical studies. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, the compound exhibits antioxidant properties, which could be exploited in the development of therapeutic agents targeting oxidative stress-related diseases.

The unique electronic properties of this compound also make it an attractive candidate for applications in materials science. Its ability to participate in charge transfer processes and form stable coordination complexes has been leveraged in the design of novel sensors and electronic devices. Recent research has focused on incorporating this compound into organic electronics, where it can serve as a building block for light-emitting diodes (LEDs) and photovoltaic materials.

In conclusion, 1-(3-Aminophenyl)-1,3-diazinane-2,4-dione is a multifaceted compound with a wide range of potential applications across various fields. Its structural versatility, combined with recent advances in synthesis and application development, positions it as a key molecule for future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.